N-[3-(acetylamino)phenyl]-3-(isobutyrylamino)benzamide

• IUPAC Name: N-(3-acetamidophenyl)-3-(2-methylpropanoylamino)benzamide
• InChI: InChI=1S/C19H21N3O3/c1-12(2)18(24)21-15-7-4-6-14(10-15)19(25)22-17-9-5-8-16(11-17)20-13(3)23/h4-12H,1-3H3,(H,20,23)(H,21,24)(H,22,25)
• InChI Key: LWCCWARMTGJYQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

N-[3-(acetylamino)phenyl]-3-(isobutyrylamino)benzamide is an organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes both acetylamino and isobutyrylamino groups attached to a benzamide core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(acetylamino)phenyl]-3-(isobutyrylamino)benzamide typically involves the reaction of 3-(acetylamino)aniline with isobutyryl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows: [ \text{3-(acetylamino)aniline} + \text{isobutyryl chloride} \rightarrow \text{this compound} ]

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[3-(acetylamino)phenyl]-3-(isobutyrylamino)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or quinones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-3-(isobutyrylamino)benzamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[3-(acetylamino)phenyl]-3-(isobutyrylamino)benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(acetylamino)phenyl]-3-(aminomethyl)benzamide
• N-[3-(acetylamino)phenyl]-3-aminobenzamide

Uniqueness

N-[3-(acetylamino)phenyl]-3-(isobutyrylamino)benzamide stands out due to its unique combination of acetylamino and isobutyrylamino groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.